Cas no 884494-97-7 (6-Fluoro-2-methylnicotinic acid)

• Product Name: 6-Fluoro-2-methylnicotinic acid
• CAS No: 884494-97-7
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD05662400
• CID: 720162
• PubChem ID: 40427363
• Update Time: 2025-10-28

6-Fluoro-2-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methylnicotinic acid
• 3-Pyridinecarboxylicacid, 6-fluoro-2-methyl-
• 6-Fluoro-2-methyl-3-pyridinecarboxylic acid
• 6-Fluoro-2-methyl-nicotinic acid
• 6-fluoro-2-methylpyridine-3-carboxylic acid
• 6-Fluoro-2-MethylnicotinicAcid
• 2-Methyl-6-fluoro-3-nicotinicacid
• PubChem10626
• EBD20850
• FCH849906
• YF10007
• VP10335
• AB21743
• ST2418951
• AX8035282
• AB0020696
• AB10
• 6-Fluoro-2-methyl-3-pyridinecarboxylic acid (ACI)
• DTXSID00654269
• Z1198165552
• AKOS006295189
• EN300-175849
• CS-W022498
• SY022260
• 3-Pyridinecarboxylicacid,6-fluoro-2-methyl-
• SCHEMBL3234799
• MFCD05662400
• 884494-97-7
• AC-33337
• DS-11993
• DB-007158
• 6-fluoro-2-methylnicotinic acid, AldrichCPR
• 6-Fluoro-2-methylnicotinic acid

• MDL： MFCD05662400
• Inchi： 1S/C7H6FNO2/c1-4-5(7(10)11)2-3-6(8)9-4/h2-3H,1H3,(H,10,11)
• InChI Key： PHENIYTVOJTIOS-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NC(F)=CC=1)O

Computed Properties

• Exact Mass: 155.03800
• Monoisotopic Mass: 155.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.341
• Boiling Point: 296.7°C at 760 mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.536
• PSA: 50.19000
• LogP: 1.22730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Fluoro-2-methylnicotinic acid

Introduction to 6-Fluoro-2-methylnicotinic Acid (CAS No. 884494-97-7)

6-Fluoro-2-methylnicotinic acid is a fluorinated derivative of nicotinic acid, belonging to the class of pyridine carboxylic acids. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 884494-97-7, it is recognized as a specialized intermediate in the synthesis of various pharmacologically active molecules. The introduction of a fluorine atom at the 6-position and a methyl group at the 2-position introduces distinct electronic and steric effects, which can modulate its reactivity and biological interactions.

The compound’s significance lies in its utility as a building block for more complex molecules. Fluorinated pyridines are widely employed in drug design due to their ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles. In particular, 6-fluoro-2-methylnicotinic acid has been explored in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the role of fluorinated nicotinic acids in modulating receptor activity. For instance, studies have demonstrated that fluorinated derivatives of nicotinic acid can interact with specific enzymes and receptors with high selectivity. This has opened up new avenues for the design of drugs that leverage the unique properties of fluorine-containing compounds. The structural modifications introduced by fluorination and methylation can fine-tune the pharmacological properties of 6-fluoro-2-methylnicotinic acid, making it a valuable scaffold for further derivatization.

One of the most compelling aspects of 6-fluoro-2-methylnicotinic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. The fluorine atom’s ability to increase lipophilicity and metabolic stability makes it an ideal candidate for such applications.

In addition to its role in kinase inhibition, 6-fluoro-2-methylnicotinic acid has been investigated for its potential in treating neurological disorders. Nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive functions, muscle control, and autonomic signaling. The introduction of fluorine and methyl groups can enhance binding affinity to these receptors, leading to improved therapeutic efficacy. Preliminary studies have suggested that derivatives of this compound may exhibit neuroprotective properties, making them promising candidates for treating conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 6-fluoro-2-methylnicotinic acid (CAS No. 884494-97-7) involves multi-step organic transformations, including fluorination and methylation reactions. These synthetic routes require careful optimization to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve the desired structural modifications efficiently. The growing demand for this compound underscores the need for scalable synthetic methodologies that can meet industrial standards.

From a regulatory perspective, 6-fluoro-2-methylnicotinic acid is subject to standard chemical safety protocols due to its reactive nature. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safety during storage, transportation, and laboratory use. Researchers working with this compound should adhere to good laboratory practices (GLP) and follow guidelines provided by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).

The future prospects of 6-fluoro-2-methylnicotinic acid are promising, with ongoing research exploring its potential applications in drug discovery and development. As computational methods improve, virtual screening techniques are being used to identify novel derivatives with enhanced pharmacological properties. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency.

In conclusion,6-fluoro-2-methylnicotinic acid (CAS No. 884494-97-7) represents a significant advancement in pharmaceutical chemistry due to its versatile applications as an intermediate in drug development. Its unique structural features make it an attractive candidate for designing molecules targeting neurological disorders, inflammatory conditions, and cancer. With continued research and innovation,6-fluoro-2-methylnicotinic acid is poised to play a pivotal role in the next generation of therapeutics.